Cas no 936543-15-6 (4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate)

4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Properties

Names and Identifiers

• 936543-15-6
• SCHEMBL6937967
• GJGDDTFFEWXSBH-UHFFFAOYSA-N
• 4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
• 4-(TRIFLUOROMETHOXY)PHENYL TRIFLUOROMETHANESULFONATE
• Methanesulfonic acid, 1,1,1-trifluoro-, 4-(trifluoromethoxy)phenyl ester
• +Expand

• InChIKey： GJGDDTFFEWXSBH-UHFFFAOYSA-N
• Inchi： 1S/C8H4F6O4S/c9-7(10,11)17-5-1-3-6(4-2-5)18-19(15,16)8(12,13)14/h1-4H
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 309.97344875g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 309.97344875g/mol
• Heavy Atom Count: 19
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Boiling Point: 248.1±40.0 °C(Predicted)
• Density: 1.621±0.06 g/cm3(Predicted)

4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Security Information

4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Customs Data

• HS CODE：2905190098